3-nitro-N'-(3-nitrobenzylidene)-1H-1,2,4-triazole-5-carbohydrazide

• IUPAC Name: 5-nitro-N-[(Z)-(3-nitrophenyl)methylideneamino]-1H-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C10H7N7O5/c18-9(8-12-10(15-13-8)17(21)22)14-11-5-6-2-1-3-7(4-6)16(19)20/h1-5H,(H,14,18)(H,12,13,15)/b11-5-
• InChI Key: XTAVVWYMQKOIER-WZUFQYTHSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C=NNC(=O)C2=NNC(=N2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C=N\NC(=O)C2=NNC(=N2)[N+](=O)[O-]
• Molecular Formula: C10H7N7O5
• Molecular Weight: 305.21 g/mol

Description

3-nitro-N'-(3-nitrobenzylidene)-1H-1,2,4-triazole-5-carbohydrazide, also known as NNBTH, is a chemical compound that has been widely studied for its potential applications in scientific research. NNBTH is a triazole derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in a variety of research applications.

Mechanism of Action

The mechanism of action of 3-nitro-N'-(3-nitrobenzylidene)-1H-1,2,4-triazole-5-carbohydrazide is not fully understood, but it is believed to involve the targeting of specific molecular pathways and interactions with cellular components. It has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-nitro-N'-(3-nitrobenzylidene)-1H-1,2,4-triazole-5-carbohydrazide has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. It has also been shown to exhibit antioxidant and anti-inflammatory effects, making it a promising candidate for use in the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-nitro-N'-(3-nitrobenzylidene)-1H-1,2,4-triazole-5-carbohydrazide is its versatility, as it has been shown to exhibit a range of potential applications in scientific research. Additionally, it is relatively easy to synthesize using a variety of methods. However, one limitation of 3-nitro-N'-(3-nitrobenzylidene)-1H-1,2,4-triazole-5-carbohydrazide is its potential toxicity, as it has been shown to exhibit cytotoxic effects on cells at high concentrations.

Future Directions

There are a number of potential future directions for research on 3-nitro-N'-(3-nitrobenzylidene)-1H-1,2,4-triazole-5-carbohydrazide, including further studies on its mechanism of action and its potential applications in the treatment of cancer and other diseases. Additionally, there is potential for the development of new materials and technologies based on the unique properties of 3-nitro-N'-(3-nitrobenzylidene)-1H-1,2,4-triazole-5-carbohydrazide. Further research is needed to fully understand the potential applications of this compound and to explore its full range of biochemical and physiological effects.

Synthesis Methods

3-nitro-N'-(3-nitrobenzylidene)-1H-1,2,4-triazole-5-carbohydrazide can be synthesized using a variety of methods, including the reaction of 3-nitrobenzaldehyde with 4-nitrophenylhydrazine in the presence of triethylamine, followed by the addition of triazole and subsequent reduction with sodium borohydride. Other methods have also been developed, including the use of microwave-assisted synthesis and one-pot reactions.

Scientific Research Applications

3-nitro-N'-(3-nitrobenzylidene)-1H-1,2,4-triazole-5-carbohydrazide has been shown to exhibit a range of potential applications in scientific research, including as a fluorescent probe for the detection of DNA, RNA, and proteins. It has also been studied for its potential use in the treatment of cancer, as it has been shown to exhibit cytotoxic effects on cancer cells. Additionally, 3-nitro-N'-(3-nitrobenzylidene)-1H-1,2,4-triazole-5-carbohydrazide has been studied for its potential use in the development of new materials, including polymers and hydrogels.